Cas no 2137690-57-2 (2-Tert-butyl-1-cyclobutylpiperazine)

2-Tert-butyl-1-cyclobutylpiperazine is a specialized piperazine derivative featuring a tert-butyl group at the 2-position and a cyclobutyl substituent at the 1-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique steric and electronic properties, which can influence reactivity and binding interactions. The tert-butyl group enhances stability, while the cyclobutyl ring introduces conformational constraints, potentially improving selectivity in target applications. Its structural features make it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of receptor modulators or enzyme inhibitors. The compound is typically handled under controlled conditions due to its sensitivity.

2-Tert-butyl-1-cyclobutylpiperazine structure

2137690-57-2 structure

Product Name:2-Tert-butyl-1-cyclobutylpiperazine

CAS No:2137690-57-2

MF:C₁₂H₂₄N₂

MW:196.332363128662

CID:6507199

PubChem ID:165454212

Update Time:2025-05-21

2-Tert-butyl-1-cyclobutylpiperazine Chemical and Physical Properties

Names and Identifiers

- 2-tert-butyl-1-cyclobutylpiperazine
- 2137690-57-2
- EN300-719146
- 2-Tert-butyl-1-cyclobutylpiperazine
- Inchi： 1S/C12H24N2/c1-12(2,3)11-9-13-7-8-14(11)10-5-4-6-10/h10-11,13H,4-9H2,1-3H3
- InChI Key： OQKROYWMMREHLH-UHFFFAOYSA-N
- SMILES： N1(CCNCC1C(C)(C)C)C1CCC1

Computed Properties

Exact Mass: 196.193948774g/mol
Monoisotopic Mass: 196.193948774g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 15.3Å²

2-Tert-butyl-1-cyclobutylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-719146-1.0g	2-tert-butyl-1-cyclobutylpiperazine	2137690-57-2		1g	$0.0	2023-06-06

2-Tert-butyl-1-cyclobutylpiperazine Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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4. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

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5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

Additional information on 2-Tert-butyl-1-cyclobutylpiperazine

Exploring 2-Tert-butyl-1-cyclobutylpiperazine (CAS No. 2137690-57-2): Properties, Applications, and Innovations

The compound 2-Tert-butyl-1-cyclobutylpiperazine (CAS No. 2137690-57-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and chemical research. This piperazine derivative is characterized by its tert-butyl and cyclobutyl substituents, which contribute to its steric and electronic properties. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the most searched questions related to 2-Tert-butyl-1-cyclobutylpiperazine is its synthesis method. The compound is typically synthesized through multi-step organic reactions, including alkylation and cyclization processes, which are optimized for high yield and purity. Its molecular weight and logP value make it a promising candidate for bioavailability studies, a hot topic in modern pharmacology. Additionally, its stereochemistry and conformational flexibility are subjects of ongoing computational and experimental research.

In the context of green chemistry, a trending topic in 2024, 2-Tert-butyl-1-cyclobutylpiperazine has been explored for its potential in sustainable synthesis routes. Researchers are investigating catalyst-free reactions and solvent-free conditions to reduce environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a frequently searched term in academic and industrial databases. The compound’s stability under various pH conditions also makes it a viable candidate for formulation development.

Another area of interest is the structure-activity relationship (SAR) of 2-Tert-butyl-1-cyclobutylpiperazine. Recent studies highlight its interactions with G-protein-coupled receptors (GPCRs), a key focus in drug design. Its tert-butyl group is known to enhance lipophilicity, while the cyclobutyl ring may influence binding affinity. These features are critical for optimizing lead compounds in neurodegenerative disease research, a highly searched topic in AI-driven drug discovery platforms.

From a commercial perspective, 2-Tert-butyl-1-cyclobutylpiperazine is listed in chemical catalogs as a building block for custom synthesis. Its CAS number 2137690-57-2 is frequently queried in supplier databases, reflecting its demand in niche markets. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity, a requirement emphasized in quality control protocols. The compound’s storage conditions and shelf life are also common queries among laboratory professionals.

In summary, 2-Tert-butyl-1-cyclobutylpiperazine (CAS No. 2137690-57-2) represents a versatile and scientifically valuable molecule. Its applications span medicinal chemistry, material science, and sustainable synthesis, addressing contemporary challenges in research and industry. As interest in tailored piperazine derivatives grows, this compound is poised to play a pivotal role in future innovations.